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Compound of Interest

Compound Name: Diclazuril potassium
CAS No.: 112209-98-0
Cat. No.: B15622610
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Diclazuril and its potassium salt, focusing
on their chemical properties, mechanism of action, and relevant experimental data. Diclazuril is
a potent anticoccidial agent belonging to the benzeneacetonitrile group of compounds, widely
used in veterinary medicine to treat and prevent coccidiosis in various animal species.

Core Chemical and Physical Properties

Diclazuril and its potassium salt are crucial compounds in the fight against protozoal infections.
The following tables summarize their key quantitative data for easy comparison.

Table 1: Physicochemical Properties of Diclazuril and Diclazuril Potassium
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Property Diclazuril Diclazuril Potassium
CAS Number 101831-37-2[1][2][3] 112209-98-0[4][5][6]
Molecular Formula C17H9CIsN4O2[2][7][8] C17HsCIsKN4O2[4][5]
Molecular Weight 407.6 g/mol [2] 445.73 g/mol [4]

potassium 2-(3,5-dichloro-4-
2-(4-chlorophenyl)-2-[2,6-

dichloro-4-(3,5-dioxo-1,2,4-
IUPAC Name (cyano)methyl)phenyl)-3,5-

triazin-2-
dioxo-2,5-dihydro-3H-1,2,4-
triazin-4-ide[4]

((4-chlorophenyl)

yl)phenyl]acetonitrile[2]

Molecular Structure

The chemical structure of Diclazuril consists of a triazinedione ring attached to a dichlorinated
benzene ring, which is further substituted with a (4-chlorophenyl)acetonitrile group.

Figure 1: Molecular Structure of Diclazuril =-Diclazuril Molecular Structure

Mechanism of Action

While the precise mode of action of Diclazuril is not fully elucidated, it is known to be a potent
coccidiostat with activity against the asexual and sexual stages of coccidian parasites.[9] This
disruption of the parasite's life cycle prevents the excretion of oocysts.[1][10] Research
suggests that Diclazuril targets cyclin-dependent kinases (CDKs) within the parasite, which are
crucial for regulating the cell cycle. Specifically, it has been shown to decrease the expression
of CDK-related kinase 2 (EtCRK2) in Eimeria tenella.[1][10]

Diclazuril is active against the intracellular developmental stages of coccidia, particularly during
schizogony and gametogony.[11] Treatment with Diclazuril leads to significant degenerative
changes in the first and second-generation schizonts, characterized by a loss of internal
structure and the appearance of intracytoplasmic vacuoles.[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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